Cas no 72395-34-7 (BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO-)

3-Bromobenzo[b]thiophene-2-sulfonamide is a brominated sulfonamide derivative of benzo[b]thiophene, serving as a versatile intermediate in organic synthesis and pharmaceutical research. The bromine substituent at the 3-position enhances its reactivity, making it valuable for further functionalization via cross-coupling or nucleophilic substitution reactions. Its sulfonamide moiety contributes to potential biological activity, particularly in the development of enzyme inhibitors or receptor modulators. This compound is characterized by its stability and compatibility with a range of reaction conditions, offering utility in medicinal chemistry and material science applications. Its well-defined structure ensures reproducibility in synthetic pathways, supporting its use in targeted molecular design.
BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- structure
72395-34-7 structure
Product Name:BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO-
CAS No:72395-34-7
MF:C8H6BrNO2S2
MW:292.172738552094
CID:3380959
PubChem ID:12506402
Update Time:2025-10-28

BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- Chemical and Physical Properties

Names and Identifiers

    • BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO-
    • 72395-34-7
    • 3-bromo-1-benzothiophene-2-sulfonamide
    • EN300-27734449
    • Inchi: 1S/C8H6BrNO2S2/c9-7-5-3-1-2-4-6(5)13-8(7)14(10,11)12/h1-4H,(H2,10,11,12)
    • InChI Key: ANGKSZOFVUGBGI-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1C(Br)=C(S(N)(=O)=O)S2

Computed Properties

  • Exact Mass: 290.90233Da
  • Monoisotopic Mass: 290.90233Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 96.8Ų

BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- Pricemore >>

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Additional information on BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO-

Comprehensive Guide to BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- (CAS No. 72395-34-7): Properties, Applications, and Market Insights

The chemical compound BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- (CAS No. 72395-34-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. This sulfonamide derivative is characterized by its unique structural features, including a benzo[b]thiophene core and a bromo substituent at the 3-position, which contribute to its diverse reactivity and potential applications. In this comprehensive guide, we explore the chemical properties, synthesis methods, applications, and market trends associated with this compound.

One of the most frequently searched questions about BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- relates to its synthesis and purification. Researchers often inquire about optimized synthetic routes, yield improvements, and purification techniques for this compound. The molecule is typically synthesized through the bromination of the parent benzo[b]thiophene-2-sulfonamide, followed by careful purification using recrystallization or column chromatography. Recent advances in green chemistry have led to more sustainable synthesis methods, which align with current industry trends toward environmentally friendly production processes.

The pharmaceutical applications of BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- represent a major area of interest. As a sulfonamide derivative, this compound has shown promise in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. Its structural features make it a valuable building block for drug discovery programs targeting various therapeutic areas. Recent studies have explored its potential in addressing antibiotic resistance, a critical global health challenge, by investigating its interactions with bacterial enzymes.

In material science, BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- has attracted attention for its potential in organic electronics. The benzo[b]thiophene moiety is known for its electron-rich properties, making derivatives of this compound interesting candidates for organic semiconductors and photovoltaic materials. Researchers are particularly interested in how the bromo substituent affects the compound's electronic properties and its potential for further functionalization through cross-coupling reactions.

The analytical characterization of BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- is another common search topic among chemists. Standard characterization techniques include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The compound typically shows characteristic signals in the aromatic region of the 1H NMR spectrum and distinctive fragmentation patterns in mass spectral analysis. These analytical methods are crucial for quality control in both research and potential industrial applications.

Market trends indicate growing interest in BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- among specialty chemical suppliers. The compound's versatility as a synthetic intermediate has led to increased demand from both academic and industrial research laboratories. Suppliers are focusing on providing high-purity samples with comprehensive analytical data to meet the stringent requirements of pharmaceutical and materials science applications. The global market for such specialized intermediates is expected to grow steadily, driven by ongoing research in drug discovery and advanced materials.

From a regulatory perspective, BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always consult local regulations and implement appropriate safety measures when handling this compound. Proper personal protective equipment and standard laboratory safety protocols should be followed during its use and storage.

The future research directions for BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- appear promising. Current investigations are exploring its potential in catalysis and as a ligand in transition metal complexes. Additionally, its photophysical properties are being studied for potential applications in fluorescence-based sensors and imaging agents. These emerging applications highlight the compound's versatility and the importance of continued research into its properties and potential uses.

For researchers seeking BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO-, it's important to source the compound from reputable suppliers who can provide detailed specifications and certificates of analysis. The compound is typically available in research quantities, with purity levels ranging from 95% to 99%. Proper storage conditions (usually at room temperature in a dry environment) are essential to maintain the compound's stability over time.

In conclusion, BENZO[B]THIOPHENE-2-SULFONAMIDE, 3-BROMO- (CAS No. 72395-34-7) represents an important intermediate in organic and medicinal chemistry with diverse potential applications. Its unique structural features and reactivity profile make it a valuable tool for researchers in multiple disciplines. As scientific understanding of this compound continues to grow, so too will its potential applications in addressing current challenges in healthcare, materials science, and beyond.

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